Cas no 872180-53-5 (Benzonitrile, 2-fluoro-6-(2-methoxyethoxy)-)

• Product Name: Benzonitrile, 2-fluoro-6-(2-methoxyethoxy)-
• CAS No: 872180-53-5
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 1866635
• PubChem ID: 66924135
• Update Time: 2025-04-21

Benzonitrile, 2-fluoro-6-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-6-(2-methoxyethoxy)-
• 2-fluoro-6-(2-methoxyethoxy)benzonitrile
• 872180-53-5
• AKOS017514761
• DTXSID901276057
• SCHEMBL1154627

• Inchi： 1S/C10H10FNO2/c1-13-5-6-14-10-4-2-3-9(11)8(10)7-12/h2-4H,5-6H2,1H3
• InChI Key： QLKHKVBLUBXNJD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)OCCOC

Computed Properties

• Exact Mass: 195.06955672Da
• Monoisotopic Mass: 195.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.3Ų